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Compound of Interest

Compound Name: ER ligand-10

Cat. No.: B15545377

Researchers and laboratory professionals must handle ER ligand-10 with care, as it is a weak
estrogen receptor alpha (ERa) and beta (ER[) ligand with estrogenic activity.[1] While a
specific Safety Data Sheet (SDS) for ER ligand-10 is not readily available, its classification as
an estrogenic compound necessitates treating it as a potentially hazardous substance. Related
estrogenic compounds are often associated with reproductive and carcinogenic risks.[2]
Therefore, all disposal procedures should be conducted in accordance with institutional and
local environmental regulations for hazardous chemical waste.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing appropriate Personal
Protective Equipment (PPE).

» Eye Protection: Safety goggles with side-shields are required.[3]

o Hand Protection: Wear protective, impervious gloves. Consider double gloving for added
safety.

o Body Protection: An impervious lab coat or clothing is necessary to prevent skin contact.

o Respiratory Protection: Use a suitable respirator, especially when handling the compound in
powdered form, to avoid inhalation.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize exposure. An accessible safety shower and eye wash station are mandatory.

Step-by-Step Disposal Protocol

ER ligand-10 and materials contaminated with it must be disposed of as hazardous chemical
waste. Never dispose of this compound down the drain or in the regular trash.

1. Waste Segregation and Collection:

o Collect all waste materials containing ER ligand-10, including unused stock, contaminated
labware (e.g., pipette tips, vials), and spill cleanup materials, in a dedicated and compatible
hazardous waste container. Plastic containers are often preferred.

e Do not mix ER ligand-10 waste with incompatible chemicals.

2. Container Labeling:

o Clearly label the waste container with a "Hazardous Waste" tag.
e The label must include the full chemical name ("ER ligand-10"), concentration, and the date
when waste was first added to the container.

3. Storage in a Satellite Accumulation Area (SAA):

o Store the sealed waste container in a designated SAA within the laboratory, at or near the
point of generation.

e The SAA must be a secure, secondary containment system to prevent spills from spreading.

o Keep the waste container securely closed except when adding waste.

4. Arranging for Disposal:

» Contact your institution's Environmental Health & Safety (EHS) department to schedule a
pickup for the hazardous waste.
» Follow all institutional procedures for waste collection requests.

5. Disposal of Empty Containers:

o A container that held ER ligand-10 is not considered empty until it has been thoroughly
rinsed.
e The first rinse must be collected and disposed of as hazardous waste.
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o For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste. Given the potential hazards of estrogenic compounds, this is a
recommended best practice.

 After appropriate rinsing, the container can be disposed of according to your institution's

guidelines for empty chemical containers.

Hazard Profile of Estrogenic Compounds

While specific quantitative data for ER ligand-10 is unavailable, the table below summarizes

the hazards associated with related estrogenic compounds, highlighting the need for cautious

handling and disposal.

Hazard Category

Description

Precautionary o
Citations
Statements

Carcinogenicity

Suspected of causing

cancer.

Obtain special
instructions before
use. Do not handle
until all safety
precautions have
been read and

understood.

Reproductive Toxicity

May damage fertility
or the unborn child.
May cause harm to

breast-fed children.

Avoid contact during
pregnancy/while

nursing.

Aquatic Hazard

Very toxic to aquatic
life with long-lasting

effects.

Avoid release to the
environment. Collect

spillage.

Accidental Spill Clean-up Protocol

In the event of a spill, evacuate non-essential personnel from the area and ensure adequate

ventilation.
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» Contain the Spill: Prevent the spill from spreading further. For powdered spills, avoid creating
dust.

e Absorb Liquids: Use an inert, absorbent material (e.g., diatomite, universal binders) to
absorb any solutions of ER ligand-10.

o Collect Material: Carefully collect all spilled material and contaminated absorbents. A damp
cloth or a filtered vacuum can be used for dry solids to minimize dust.

e Place in Waste Container: Place all cleanup materials into a designated hazardous waste
container and label it appropriately.

o Decontaminate: Scrub the spill area and any contaminated equipment with alcohol or
another suitable solvent.

» Dispose: Dispose of all cleanup materials as hazardous waste according to the procedures
outlined above.

Disposal Workflow Visualization

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of ER ligand-10 waste.
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Caption: Workflow for the safe disposal of ER ligand-10 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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